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Compound of Interest

Compound Name: Isocuparenal
Cat. No.: B161248
Get Quote
\ J

Disclaimer: Information regarding Isocuparenal (CAS 16982-01-7) is extremely limited in
publicly available scientific literature and safety databases. The following notes are compiled
from the sparse information available from chemical suppliers. Researchers, scientists, and
drug development professionals should exercise extreme caution and conduct a thorough risk
assessment before handling this compound. The absence of comprehensive safety and
biological data necessitates treating Isocuparenal as a substance of unknown toxicity.

Chemical and Physical Properties

Isocuparenal is a sesquiterpenoid natural product isolated from Lepidozia reptans.[1] Basic
chemical and physical properties are summarized below.
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Property Value Source
CAS Number 16982-01-7 [1]
Molecular Formula C15H200 [1]
Molecular Weight 216.32 g/mol [1]
Physical Description Powder [1]
Purity >98%

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Handling and Storage

Proper storage is crucial to maintain the integrity of Isocuparenal.

Storage Conditions:

month.

Avoid repeated freeze-thaw cycles.
General Handling:

e Handle in a well-ventilated area.

e Avoid generating dust.

o Keep containers tightly closed when not in use.

Safety Precautions

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.
In Solvent: Store solutions at -80°C for up to 6 months or at -20°C for up to 1 month.

It is recommended to re-examine the efficacy of solutions stored at -20°C for more than one
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Note: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for
Isocuparenal (CAS 16982-01-7) could not be located in the conducted search. Therefore, the
toxicological properties have not been fully investigated. The following are general safety
precautions for handling chemicals of unknown toxicity and should be considered the minimum
requirement.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

e Hand Protection: Wear compatible chemical-resistant gloves.

» Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

First Aid Measures (General Recommendations):

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

 In Case of Skin Contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical advice.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

A workflow for handling a chemical with unknown hazards is outlined below.

Caption: Workflow for handling a chemical of unknown toxicity.

Experimental Protocols and Biological Activity

There is a significant lack of published data regarding the biological activity of Isocuparenal.
The search did not yield any specific experimental protocols, such as cell-based assays, animal
studies, or biochemical assays. One vendor notes its potential use in life sciences research but
does not provide specific applications or citations directly involving Isocuparenal.
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Without established biological targets or activities, it is not possible to provide detailed
experimental protocols or to create meaningful diagrams of signaling pathways. Researchers
interested in this compound will need to perform initial screening and dose-response
experiments to determine its biological effects and potency.

A general workflow for investigating a novel compound is presented below.

(Compound Acquisitior)

v

(Literature Review)
(Hypothesis Generatior)

(Assay Development)

v

Gn Vitro Screening)

(Hit Identification)
(Dose—Response Studies)

(Mechanism of Action Studies)
In Vivo Testing
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Caption: General workflow for novel compound investigation.

Conclusion

Isocuparenal is a natural product with limited available data. All handling and experimental
procedures should be conducted with the utmost caution, assuming the compound is
hazardous. The information provided here should be supplemented with a thorough, institution-
specific risk assessment before any work is initiated. Further research is required to elucidate
the biological activity and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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